Cas no 374926-06-4 (1-Naphthalenepropanenitrile,4-bromo-b-oxo-)

• Product Name: 1-Naphthalenepropanenitrile,4-bromo-b-oxo-
• CAS No: 374926-06-4
• MF: C₁₃H₈BrNO
• MW: 274.112722396851
• CID: 298067
• PubChem ID: 11832579
• Update Time: 2025-04-19

1-Naphthalenepropanenitrile,4-bromo-b-oxo- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenepropanenitrile,4-bromo-b-oxo-
• 3-(4-BROMO-1-NAPHTHYL)-3-OXOPROPANENITRILE
• 3-(4-bromonaphthalen-1-yl)-3-oxopropanenitrile
• 1-Naphthalenepropanenitrile,4-bromo-b-oxo
• SCHEMBL5676525
• DTXSID00474186
• 374926-06-4

• Inchi： 1S/C13H8BrNO/c14-12-6-5-11(13(16)7-8-15)9-3-1-2-4-10(9)12/h1-6H,7H2
• InChI Key： KNKXWAFGUFYKOB-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(CC#N)=O)=C2C=CC=CC2=1

Computed Properties

• Exact Mass: 272.97900
• Monoisotopic Mass: 272.97893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• PSA: 40.86000
• LogP: 3.69868